Cas no 145224-96-0 (hexaaspartic acid)

• Product Name: hexaaspartic acid
• CAS No: 145224-96-0
• MF: C₂₄H₄₂N₆O₂₄
• MW: 798.61608
• CID: 101782
• Update Time: 2023-11-19

hexaaspartic acid Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-
• 2-aminobutanedioic acid
• hexaaspartic acid
• PUBCHEM_53431306
• CID 53431306
• L-Aspartic acid, L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-

• Inchi： 1S/6C4H7NO4/c6*5-2(4(8)9)1-3(6)7/h6*2H,1,5H2,(H,6,7)(H,8,9)
• InChI Key： PVAHKWCVDPXQDH-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 133
• Topological Polar Surface Area: 604

Experimental Properties

• Density: 1.676±0.06 g/cm3(Predicted)
• Boiling Point: 1383.8±65.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)